N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C21H23FN2O3/c1-2-3-12-24-18-10-9-16(13-15(18)8-11-21(24)26)23-20(25)14-27-19-7-5-4-6-17(19)22/h4-7,9-10,13H,2-3,8,11-12,14H2,1H3,(H,23,25)
• InChI Key: VQBRIRZCLZYRNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C21H23FN2O3
• Molecular Weight: 370.4 g/mol

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is also known as BQCA and has been synthesized using various methods, which will be discussed in BQCA has been found to have a unique mechanism of action, which has led to its use in various biochemical and physiological studies.

Scientific Research Applications

Structural Aspects and Properties

Research has delved into the structural aspects of similar amide-containing isoquinoline derivatives, highlighting their interactions with various acids and their potential to form gels or crystalline solids. These studies have also explored their fluorescent properties when forming host–guest complexes, indicating potential applications in materials science and sensor technology (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Applications in Drug Development

There is ongoing research into developing new synthetic routes for related compounds, aiming to enhance efficiency and yield. These efforts are critical for producing intermediates used in the synthesis of potential therapeutic agents, including selective EGFR kinase inhibitors, which are crucial in cancer treatment. The synthesis process often involves cyclization reactions and has been optimized for higher purity and yield, indicating the compound's relevance in pharmaceutical manufacturing (Wenpeng et al., 2014).

Potential Antitumor Activities

Certain derivatives have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines. These studies aim to discover new anticancer agents by exploring the biological activities of compounds containing the 2-oxoquinoline structure. Some compounds have shown significant inhibitory activity, highlighting the potential of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide derivatives as leads in cancer drug development (Fang et al., 2016).

Fluorescence and Sensing Applications

The fluorescent properties of related compounds have been studied, suggesting applications in biomedical analysis and as fluorescent labeling reagents. These compounds exhibit strong fluorescence in a wide pH range, making them suitable for various analytical and diagnostic applications (Hirano et al., 2004).